Cas no 1804408-50-1 (Ethyl 5-bromo-4-fluoropyridine-2-acetate)

Ethyl 5-bromo-4-fluoropyridine-2-acetate is a fluorinated pyridine derivative commonly employed as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromo and fluoro substituents enhances its reactivity, facilitating selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig aminations. The ethyl ester group offers further functionalization potential through hydrolysis or transesterification. This compound is particularly valuable in medicinal chemistry for constructing heterocyclic scaffolds due to its balanced electronic properties and stability under various reaction conditions. Its high purity and well-defined structure make it suitable for precision applications in drug discovery and development.

Ethyl 5-bromo-4-fluoropyridine-2-acetate structure

1804408-50-1 structure

Product Name:Ethyl 5-bromo-4-fluoropyridine-2-acetate

CAS No:1804408-50-1

MF:C₉H₉BrFNO₂

MW:262.075665235519

CID:4803216

Update Time:2025-06-09

Ethyl 5-bromo-4-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-bromo-4-fluoropyridine-2-acetate
- Inchi： 1S/C9H9BrFNO2/c1-2-14-9(13)4-6-3-8(11)7(10)5-12-6/h3,5H,2,4H2,1H3
- InChI Key： IFJQZOJAVXBRPB-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C=C1F)CC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 203
XLogP3: 1.8
Topological Polar Surface Area: 39.2

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029013000-250mg	Ethyl 5-bromo-4-fluoropyridine-2-acetate	1804408-50-1	95%	250mg	$1,068.20	2022-04-02
Alichem	A029013000-1g	Ethyl 5-bromo-4-fluoropyridine-2-acetate	1804408-50-1	95%	1g	$3,184.50	2022-04-02